1-[[2-(4-chlorophenyl)-5-methyl-4-oxazolyl]methyl]-N-[2-(dipropylamino)ethyl]-4-piperidinecarboxamide

• Molecular Formula: C25H37ClN4O2
• Molecular Weight: 461 g/mol
• IUPAC Name: 1-[[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl]-N-[2-(dipropylamino)ethyl]piperidine-4-carboxamide
• InChI: InChI=1S/C25H37ClN4O2/c1-4-13-29(14-5-2)17-12-27-24(31)20-10-15-30(16-11-20)18-23-19(3)32-25(28-23)21-6-8-22(26)9-7-21/h6-9,20H,4-5,10-18H2,1-3H3,(H,27,31)
• InChI Key: DJAFUYUUNCOPGL-UHFFFAOYSA-N
• SMILES: CCCN(CCC)CCNC(=O)C1CCN(CC1)CC2=C(OC(=N2)C3=CC=C(C=C3)Cl)C

Description

ML052, also known as Methyl Orange Sodium Salt, is a pH indicator commonly used in titrations. It is an orange-yellow powder with the chemical formula C14H14N3NaO3S and a molecular weight of 327.34. This compound is soluble in hot water but practically insoluble in alcohol .

Scientific Research Applications

Methyl Orange Sodium Salt has a wide range of applications in scientific research:

Chemistry: Used as a pH indicator in titrations to determine the endpoint of acid-base reactions.

Biology: Employed in staining techniques to visualize cellular components.

Medicine: Utilized in diagnostic tests to measure the pH of bodily fluids.

Industry: Used in the dyeing and printing of textiles, as well as in the formulation of various chemical products.

Preparation Methods

Synthetic Routes and Reaction Conditions: Methyl Orange Sodium Salt is synthesized through a diazotization reaction followed by coupling. The process involves the following steps:

Diazotization: Aniline is treated with sodium nitrite and hydrochloric acid to form diazonium chloride.

Coupling: The diazonium chloride is then reacted with dimethylaniline in the presence of sodium hydroxide to form Methyl Orange Sodium Salt.

Industrial Production Methods: In industrial settings, the production of Methyl Orange Sodium Salt involves large-scale diazotization and coupling reactions. The reaction conditions are carefully controlled to ensure high yield and purity. The product is then purified through recrystallization and dried to obtain the final compound .

Types of Reactions:

Acid-Base Reactions: Methyl Orange Sodium Salt is primarily used as a pH indicator. It changes color from red at pH 3.2 to yellow at pH 4.4.

Oxidation-Reduction Reactions: It can undergo oxidation and reduction reactions, although these are less common in its typical applications.

Common Reagents and Conditions:

Acid-Base Titrations: Used in aqueous solutions with strong acids and bases.

Oxidizing Agents: Can be oxidized by strong oxidizing agents under specific conditions.

Major Products Formed:

Acid-Base Reactions: The major product is the color change observed in the indicator.

Oxidation Reactions: Oxidation can lead to the formation of various by-products depending on the conditions and reagents used.

Mechanism of Action

The mechanism of action of Methyl Orange Sodium Salt as a pH indicator involves the protonation and deprotonation of the azo group. At low pH, the compound is protonated, resulting in a red color. As the pH increases, deprotonation occurs, leading to a yellow color. This color change is due to the structural changes in the molecule, which affect its light absorption properties .

Similar Compounds:

Phenolphthalein: Another pH indicator that changes color from colorless to pink in basic solutions.

Bromothymol Blue: A pH indicator that changes color from yellow in acidic solutions to blue in basic solutions.

Uniqueness of Methyl Orange Sodium Salt: Methyl Orange Sodium Salt is unique due to its specific pH transition range (3.2 to 4.4), making it suitable for titrations involving strong acids and weak bases. Its distinct color change from red to yellow also makes it easily distinguishable from other indicators .